Cas no 3834-17-1 (Androstan-17-one,3,3-difluoro-, (5a)-)

• Product Name: Androstan-17-one,3,3-difluoro-, (5a)-
• CAS No: 3834-17-1
• MF: C₁₉H₂₈F₂O
• MW: 310.42183303833
• CID: 319884
• PubChem ID: 255350
• Update Time: 2025-04-19

Androstan-17-one,3,3-difluoro-, (5a)- Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-5alpha-androstan-17-one
• Androstan-17-one,3,3-difluoro-, (5a)-
• NSC-80766
• 3834-17-1
• NSC80766
• UGAVSMLZIMELFE-DAQSZBFJSA-N
• (5S,8R,9S,10S,13S,14S)-3,3-difluoro-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one

• Inchi： 1S/C19H28F2O/c1-17-9-10-19(20,21)11-12(17)3-4-13-14-5-6-16(22)18(14,2)8-7-15(13)17/h12-15H,3-11H2,1-2H3/t12-,13-,14-,15-,17-,18-/m0/s1
• InChI Key： UGAVSMLZIMELFE-DAQSZBFJSA-N
• SMILES： FC1(CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@@H]12)=O)F

Computed Properties

• Exact Mass: 310.21094
• Monoisotopic Mass: 310.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 376.1°C at 760 mmHg
• Flash Point: 143.7°C
• Refractive Index: 1.505
• PSA: 17.07
• LogP: 5.23350